Cas no 745784-65-0 (4-(5-chloro-2-fluorophenyl)butanoic acid)

• Product Name: 4-(5-chloro-2-fluorophenyl)butanoic acid
• CAS No: 745784-65-0
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• MDL: MFCD21987360
• CID: 4168234
• PubChem ID: 69865729
• Update Time: 2025-08-05

4-(5-chloro-2-fluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 5-chloro-2-fluoro-
• 4-(5-chloro-2-fluorophenyl)butanoic acid
• EN300-1985608
• SCHEMBL6686448
• 745784-65-0

• MDL： MFCD21987360
• Inchi： 1S/C10H10ClFO2/c11-8-4-5-9(12)7(6-8)2-1-3-10(13)14/h4-6H,1-3H2,(H,13,14)
• InChI Key： BFIQDBYLUJWMEC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CCCC(=O)O)F

Computed Properties

• Exact Mass: 216.0353354Da
• Monoisotopic Mass: 216.0353354Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-(5-chloro-2-fluorophenyl)butanoic acid

4-(5-Chloro-2-Fluorophenyl)Butanoic Acid: A Comprehensive Overview

4-(5-Chloro-2-Fluorophenyl)Butanoic Acid (CAS No. 745784-65-0) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug development and as a building block for advanced materials. Recent studies have highlighted its role in inhibiting specific enzymes and its ability to serve as a precursor for more complex molecules.

The molecular structure of 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid consists of a butanoic acid backbone attached to a substituted phenyl ring. The presence of chlorine and fluorine substituents on the phenyl ring introduces electronic effects that enhance the compound's stability and reactivity. These substituents also play a crucial role in modulating the compound's pharmacokinetic properties, making it an attractive candidate for drug delivery systems.

Recent research has focused on the synthesis and characterization of 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid derivatives. Scientists have explored its ability to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated that certain derivatives exhibit potent anti-inflammatory activity without significant side effects.

In the field of agrochemistry, 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid has been investigated as a potential herbicide. Its ability to inhibit key enzymes involved in plant metabolism makes it a promising candidate for controlling invasive species. Field trials conducted in collaboration with agricultural research institutions have shown that this compound can effectively suppress the growth of weeds without adversely affecting crop yield.

The synthesis of 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent functional group transformations. Researchers have optimized these processes to achieve higher yields and better purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality.

Another area of interest is the use of 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid in polymer science. Its carboxylic acid group allows for easy incorporation into polymeric materials, enabling the creation of biodegradable plastics with enhanced mechanical properties. Studies published in *Macromolecules* have highlighted its potential in developing sustainable materials for packaging and biomedical applications.

The environmental impact of 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid has also been a subject of recent investigations. Researchers have assessed its biodegradability under various conditions and found that it undergoes rapid degradation in aerobic environments, minimizing its ecological footprint. This finding is particularly relevant for its application in agrochemicals and industrial processes.

In conclusion, 4-(5-Chloro-2-Fluorophenyl)Butanoic Acid (CAS No. 745784-65-0) is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application studies, position it as a valuable asset in modern chemistry. As research continues to uncover new potentials, this compound is expected to play an increasingly important role in addressing global challenges in health, agriculture, and sustainability.